2061980-01-4

Xmu-MP-1

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• CAS RN:
• 2061980-01-4

• Formula:
• C17H16N6O3S2

• InChI:
• InChI=1S/C17H16N6O3S2/c1-22-12-7-8-27-14(12)16(24)23(2)13-9-19-17(21-15(13)22)20-10-3-5-11(6-4-10)28(18,25)26/h3-9H,1-2H3,(H2,18,25,26)(H,19,20,21)

• InChIKey:
• YRDHKIFCGOZTGD-UHFFFAOYSA-N

• XMU-MP-1 is an inhibitor of the pro-apoptotic, sterile 20-like kinases MST1 and 2 (IC50s = 71.1 and 38.1 nM, respectively). It is selective for MST1 and 2 over a panel of 468 kinases at a concentration of 1 μM. XMU-MP-1 inhibits phosphorylation of MOB1, LATS1 and 2, and YAP in HepG2 cells as well as MST1 and 2 autophosphorylation in RAW 264.7, U2OS, SW480, RPE1, SNU423, and HepG2 cells in a concentration-dependent manner. It also prevents cell death induced by overexpression of MST2. XMU-MP-1 (1 mg/kg) enhances liver regeneration in mice post partial hepatectomy and reduces liver fibrosis in a mouse model of chronic liver injury.
  XMU-MP-1 is a potent and selective MST1/2 inhibitor with IC50 values of 71.1 ± 12.9 nM and 38.1 ± 6.9 nM, respectively.. XMU-MP-1 blocked MST1/2 kinase activities, thereby activating the downstream effector Yes-associated protein and promoting ...

Xmu-MP-1

• CAS RN:
• 2061980-01-4; 53267-01-9

• Formula:
• C17H16N6O3S2

• InChI:
• InChI=1S/C17H16N6O3S2/c1-22-12-7-8-27-14(12)16(24)23(2)13-9-19-17(21-15(13)22)20-10-3-5-11(6-4-10)28(18,25)26/h3-9H,1-2H3,(H2,18,25,26)(H,19,20,21)

• InChIKey:
• YRDHKIFCGOZTGD-UHFFFAOYSA-N

• Xmu-MP-1 is a useful research compound. Its molecular formula is C17H16N6O3S2 and its molecular weight is 416.47. The purity is usually 95%.